Cas no 731772-74-0 (4-(2-chloroprop-2-enyl)benzonitrile)

• Product Name: 4-(2-chloroprop-2-enyl)benzonitrile
• CAS No: 731772-74-0
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD00671921
• CID: 1759291
• PubChem ID: 24721790
• Update Time: 2025-10-29

4-(2-chloroprop-2-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(4-CYANOPHENYL)-1-PROPENE
• 4-(2-chloroprop-2-enyl)benzonitrile
• LogP
• DB-192475
• 731772-74-0
• AKOS006274765
• MFCD00671921
• DTXSID30641142
• 4-(2-Chloroprop-2-en-1-yl)benzonitrile

• MDL： MFCD00671921
• Inchi： 1S/C10H8ClN/c1-8(11)6-9-2-4-10(7-12)5-3-9/h2-5H,1,6H2
• InChI Key： DTKIMQLEKYNICM-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 177.03500
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.85328

Additional information on 4-(2-chloroprop-2-enyl)benzonitrile

4-(2-Chloroprop-2-enyl)benzonitrile (CAS No. 731772-74-0): Properties, Applications, and Market Insights

4-(2-Chloroprop-2-enyl)benzonitrile (CAS No. 731772-74-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its chloropropenyl and benzonitrile functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it valuable for researchers and industries seeking to develop innovative solutions in drug discovery and advanced materials.

The chemical formula of 4-(2-chloroprop-2-enyl)benzonitrile is C10H8ClN, with a molecular weight of 177.63 g/mol. Its structure features a benzonitrile core substituted with a 2-chloroprop-2-enyl group, which contributes to its reactivity and utility in various chemical transformations. The presence of both chlorine and nitrile moieties allows for diverse synthetic applications, including cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for 4-(2-chloroprop-2-enyl)benzonitrile has increased due to its role in the synthesis of biologically active compounds. Researchers have explored its potential in developing novel pharmaceutical intermediates, particularly in the creation of kinase inhibitors and anti-inflammatory agents. The compound's ability to act as a building block for more complex molecules has made it a subject of interest in medicinal chemistry and drug design.

Beyond pharmaceuticals, 4-(2-chloroprop-2-enyl)benzonitrile finds applications in the agrochemical industry. Its derivatives have been investigated for their potential as pesticide intermediates, offering solutions for crop protection and pest management. The compound's structural features enable the development of new agrochemicals with improved efficacy and environmental profiles, aligning with the growing demand for sustainable agricultural practices.

The synthesis of 4-(2-chloroprop-2-enyl)benzonitrile typically involves the reaction of 4-bromobenzonitrile with 2-chloroprop-2-en-1-ol under controlled conditions. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity levels suitable for research and industrial applications. Analytical methods like HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize and verify the compound's identity and quality.

Market trends indicate a steady growth in the demand for 4-(2-chloroprop-2-enyl)benzonitrile, driven by its expanding applications in life sciences and material engineering. The compound's compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, further enhances its appeal to researchers. Additionally, the rise of green chemistry initiatives has prompted investigations into more sustainable production routes for this valuable intermediate.

Safety considerations for handling 4-(2-chloroprop-2-enyl)benzonitrile include standard laboratory precautions, such as the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, appropriate storage conditions—typically in a cool, dry environment away from incompatible substances—are recommended to maintain its stability and shelf life.

In conclusion, 4-(2-chloroprop-2-enyl)benzonitrile (CAS No. 731772-74-0) represents an important chemical intermediate with broad applications across multiple industries. Its unique structural features and synthetic versatility continue to make it a valuable tool for researchers and manufacturers alike. As scientific advancements progress, the potential uses of this compound are expected to expand, further solidifying its position in the chemical landscape.